Cas no 2171183-58-5 ((3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2171183-58-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6609505
• PubChem ID: 165532549
• Update Time: 2025-08-05

(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• 2171183-58-5
• EN300-1579604
• (3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(2)24(16-26(31)32)29-25(30)14-4-3-9-15-28-27(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t24-/m0/s1
• InChI Key： JVMKZAOYICHXOM-DEOSSOPVSA-N
• SMILES： O(C(NCCCCCC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic Acid: A Comprehensive Overview

The compound (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2171183-58-5) is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a chiral center at the 3-position of the pentanoic acid backbone. The presence of the Fmoc group suggests its potential use in peptide synthesis, where such protecting groups are commonly employed to control reactivity during multi-step synthesis processes.

Recent advancements in chemical synthesis have enabled the precise construction of molecules like (3S)-3-6-(Fmoc-amino)hexanamido-pentanoic acid, allowing for greater control over stereochemistry and functional group compatibility. The chiral center at the 3-position of the pentanoic acid backbone is particularly significant, as it imparts specific stereochemical properties that can influence the molecule's interactions with biological systems. This makes it a valuable tool in the development of enantioselective catalysts and chiral recognition agents.

The integration of the Fmoc group into this molecule also highlights its potential role in drug delivery systems. The Fmoc group is known for its stability under physiological conditions, making it an ideal candidate for protecting amine groups during drug synthesis. Furthermore, the hexanamide chain provides additional flexibility and solubility properties, which are crucial for optimizing drug bioavailability.

Recent studies have explored the use of (3S)-3-Fmoc-amino-pentanoic acid derivatives in peptide-based therapeutics. These studies have demonstrated that such molecules can serve as effective carriers for bioactive agents, enhancing their targeting efficiency and reducing off-target effects. The ability to modify the hexanamide chain further opens up possibilities for tailoring the molecule's properties to suit specific therapeutic applications.

In terms of synthesis, the construction of (3S)-3-Fmoc-amino-pentanoic acid involves a multi-step process that typically begins with the preparation of the Fmoc-amino hexanoyl chloride intermediate. This intermediate is then subjected to nucleophilic attack by an appropriately substituted amino alcohol, followed by cyclization to form the pentanoic acid backbone. The stereochemistry at the 3-position is controlled through careful selection of starting materials and reaction conditions, ensuring high enantiomeric excess.

The application of this compound extends beyond traditional pharmaceuticals. Researchers have also investigated its potential in materials science, particularly in the development of self-assembling peptides for tissue engineering applications. The combination of chirality and amphiphilicity in this molecule makes it an attractive candidate for forming ordered nanostructures that can mimic natural extracellular matrices.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of (3S)-3-Fmoc-amino-pentanoic acid. These methods provide detailed insights into the molecular architecture, enabling precise characterization and quality control during production.

In conclusion, (3S)-3-Fmoc-amino-pentanoic acid represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and stereochemical features positions it as a valuable asset in contemporary chemical research and development.